2-Isopropoxy-4-methoxybenzonitrile

• IUPAC Name: 4-methoxy-2-propan-2-yloxybenzonitrile
• InChI: InChI=1S/C11H13NO2/c1-8(2)14-11-6-10(13-3)5-4-9(11)7-12/h4-6,8H,1-3H3
• InChI Key: OFPIIINJIJFELA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC(=C1)OC)C#N
• Molecular Formula: C11H13NO2
• DSSTOX Substance ID: DTXSID30627784
• Molecular Weight: 191.23 g/mol
• CAS RN: 548472-47-5

Description

Synthesis Analysis

• Evaporation of the solvents and chromatography over silica gel yield the final product with a yield of 87%.

Future Directions

• US2003/153580,2003,A1 .

Synthesis routes and methods I

Procedure details

To a solution of 2-hydroxy-4-methoxy-benzonitrile (16.4 g, 134.1 mmol) in ethanol were added potassium carbonate (37.07 g, 268.2 mmol) and 2-iodopropane (40.16 mL, 402.3 mmol). The reaction mixture was heated at gentle reflux for 3.5 h. The solvent was removed to afford a brown paste. It was then taken in diethyl ether (300 mL) and water (200 mL). The layers were separated and the aqueous layer was extracted with diethyl ether (3×100 mL). The combined organic extracts were washed with brine and dried over anhydrous magnesium sulfate. The solid was then filtered off, and the filtrate was concentrated in vacuo. Purification of the crude residue by flash chromatography (Biotage system, KP-Sil™ 32-63 μm, 60 Å silica gel) eluting with 12% ethyl acetate in hexanes yielded 2-isopropoxy-4-methoxy-benzonitrile as a pale-yellow oil (11.8 g, 56%).

Synthesis routes and methods II

Procedure details

Cesium carbonate (51.5 g, 158 mmol) was added to a solution of 2-hydroxy-4-methoxybenzonitrile (11.8 g, 79 mmol) in acetone (100 mL). 2-Iodopropane (12.5 mL, 125 mmol) was added. The mixture was heated at reflux for 3 h. Water was added and the mixture was extracted with diethyl ether (4×100 mL). The combined organic extracts were washed with diluted ammonium hydroxide, brine and dried (MgSO4). Evaporation of the solvents and chromatography of the residue over silica gel using 5% diethyl ether in hexanes gave 2-isopropoxy-4-methoxybenzonitrile (13.2 g, 87%).